Cas no 99846-64-7 (2-(2-chlorophenyl)-N-methylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-methylacetamide
• CAS No: 99846-64-7
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD18827577
• CID: 2192352
• PubChem ID: 20374414
• Update Time: 2025-04-21

2-(2-chlorophenyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 2-chloro-n-methyl-
• 2-(2-Chlorophenyl)-N-Methylacetamide
• MFCD18827577
• AS-62855
• W10824
• AKOS008932861
• FJVUQHBJXQNKHS-UHFFFAOYSA-N
• CS-0037557
• SY126227
• DB-342248
• ZDA84664
• 2-(2-chlorophenyl)-N-methyl-acetamide
• SCHEMBL6393799
• 99846-64-7
• 2-(2-chlorophenyl)-N-methylacetamide

• MDL： MFCD18827577
• Inchi： 1S/C9H10ClNO/c1-11-9(12)6-7-4-2-3-5-8(7)10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： FJVUQHBJXQNKHS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NC)=O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides